Cas no 144003-07-6 (Benzoic acid, 4-ethynyl-, phenyl ester)

Benzoic acid, 4-ethynyl-, phenyl ester structure
144003-07-6 structure
Product Name:Benzoic acid, 4-ethynyl-, phenyl ester
CAS No:144003-07-6
MF:C15H10O2
MW:222.238704204559
CID:1317131
Update Time:2024-08-18

Benzoic acid, 4-ethynyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-ethynyl-, phenyl ester
    • Inchi: 1S/C15H10O2/c1-2-12-8-10-13(11-9-12)15(16)17-14-6-4-3-5-7-14/h1,3-11H
    • InChI Key: QIOBUKZVYNHBDX-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=C(C#C)C=C1

Computed Properties

  • Exact Mass: 222.0681

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Melting Point: 79 °C
  • Boiling Point: 357.1±25.0 °C(Predicted)
  • PSA: 26.3
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